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A comparative analysis of copper and molybdenum concentrations serves as a critical tool for

researchers, scientists, and economic geologists in the classification of ore deposits. The

relative abundance of these two elements, often presented in a copper versus molybdenum

diagram, provides valuable insights into the geological processes that led to the formation of

the deposit and its potential economic viability. This guide offers a comprehensive comparison

of different ore deposit types based on their copper and molybdenum content, supported by

quantitative data and a description of analytical methodologies.

Ore Deposit Classification: A Geochemical
Perspective
The classification of ore deposits is a multifaceted process that involves the analysis of their

geological setting, mineralogy, and geochemical composition. Among the various geochemical

indicators, the concentrations of copper (Cu) and molybdenum (Mo) are particularly significant,

especially for porphyry-type deposits, which are the world's primary sources of these metals.[1]

[2] The Cu/Mo ratio is a key discriminant that helps to distinguish between different subtypes of

porphyry deposits and even between different tectonic settings.

Copper vs. Molybdenum in Porphyry Deposits
Porphyry deposits are large, low- to medium-grade deposits that are genetically and spatially

related to felsic to intermediate porphyritic intrusions.[3][4] They are the most significant source

of copper and molybdenum, with porphyry copper deposits accounting for approximately 60%
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of the world's copper and porphyry molybdenum deposits providing about 95% of the world's

molybdenum.[2]

A fundamental classification based on copper and molybdenum content distinguishes three

main types of molybdenum-bearing porphyry deposits:

Porphyry-Cu-Mo deposits: These are characterized by having the lowest molybdenum

grades and the highest copper concentrations.[5]

Low-F porphyry-Mo deposits: These deposits have higher molybdenum grades than Cu-Mo

deposits and very low copper concentrations (often less than 100 ppm).[5]

High-F porphyry-Mo deposits: These exhibit the highest molybdenum grades and contain

essentially no copper.[5]

The following table summarizes the typical copper and molybdenum grades for various

porphyry ore deposit subtypes.

Ore Deposit
Subtype

Typical Copper
(Cu) Grade (wt.%)

Typical
Molybdenum (Mo)
Grade (wt.%)

Reference

Porphyry Copper 0.5 - 1.5 <0.01 - 0.04 [2]

Porphyry Copper-

Molybdenum
Variable 0.01 - 0.03 [5]

Low-F Porphyry

Molybdenum
<0.01 0.05 - 0.2 [5]

High-F Porphyry

Molybdenum
Essentially none >0.1 - 0.3 [5]

Visualizing the Classification
A diagram plotting copper concentration against molybdenum concentration can effectively

illustrate the distinct fields occupied by different ore deposit types.
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Cu vs. Mo classification of porphyry-type ore deposits.

Experimental Protocols
The determination of copper and molybdenum concentrations in geological samples is a critical

step in the classification of ore deposits. While specific protocols can vary between

laboratories, the general workflow involves sample collection, preparation, and analysis using

sophisticated analytical techniques.

Sample Collection and Preparation:

Field Sampling: Representative rock or soil samples are collected from the ore body or

surrounding alteration zones. For regional exploration, stream sediment samples may also

be collected.

Sample Preparation: The collected samples are typically crushed, pulverized, and

homogenized to ensure that the portion analyzed is representative of the entire sample. For

certain analyses, specific mineral fractions may be separated. For example, in till

geochemistry, the silt-plus-clay fraction (<0.063 mm) is often analyzed.[6]

Analytical Techniques:

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): This is a highly sensitive

technique used to determine the concentrations of a wide range of elements, including
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copper and molybdenum, at parts-per-million (ppm) or even parts-per-billion (ppb) levels.

The powdered sample is digested in a strong acid mixture (e.g., aqua regia) to bring the

elements into solution before analysis.[7]

Electron Microprobe Analysis (EMPA): This technique is used to determine the chemical

composition of small, specific areas of a sample, such as individual mineral grains. It is

particularly useful for identifying the host minerals for copper and molybdenum.

X-Ray Fluorescence (XRF): XRF is a non-destructive analytical technique that can be used

for the bulk chemical analysis of rock powders to determine major and trace element

concentrations, including Cu and Mo.

The choice of analytical technique depends on the specific research question, the required

detection limits, and the nature of the samples being analyzed. For accurate ore deposit

classification, a combination of these techniques is often employed to gain a comprehensive

understanding of the geochemical characteristics of the deposit.
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ore-deposit-classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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